![molecular formula C17H16N4O2S B2462531 2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide CAS No. 896328-73-7](/img/structure/B2462531.png)
2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide
Description
2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
BenchChem offers high-quality 2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Antitumor Properties: The compound exhibits promising antitumor activity due to its structural features. Researchers have explored its potential as a cytotoxic agent against cancer cells, particularly in vitro studies. Further investigations are needed to elucidate its mechanism of action and evaluate its efficacy in vivo .
Anti-Inflammatory Effects: Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory properties by modulating key pathways involved in inflammation. It may serve as a lead compound for developing novel anti-inflammatory drugs .
Cardiovascular Applications: Given the prevalence of cardiovascular diseases, compounds with cardioprotective effects are of interest. Preliminary studies suggest that this compound may have protective effects on cardiac tissue, potentially through antioxidant mechanisms. However, more rigorous studies are necessary to validate these findings .
Bioorganic Chemistry
Fluorescent Sensing: Due to its inherent fluorescence, this compound could find applications in biosensing and imaging. Researchers have explored its use as a fluorescent probe for detecting specific biomolecules or cellular processes. Its unique structure and emission properties make it an intriguing candidate for such applications .
Catalysis
Photoredox C-H Arylation: Recent research has demonstrated that related heteroaryl diazonium salts can undergo photoredox C-H arylation reactions. These reactions, catalyzed by eosin Y disodium salt under green light irradiation, lead to the formation of arylation products. The compound may participate in similar photoredox processes, providing a metal-free alternative for synthesizing heteroaryl-substituted quinolizin-4-ones and azino- and azolo-fused pyrimidones .
Materials Science
Scaffold for Functional Materials: Compounds with bridgehead nitrogen atoms are valuable building blocks for materials science. The unique nitrogen-containing fused system in this compound could serve as a scaffold for designing functional materials, such as organic semiconductors, liquid crystals, or luminescent materials .
properties
IUPAC Name |
2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-11-7-8-21-14(9-11)19-16(20-17(21)23)24-10-15(22)18-13-6-4-3-5-12(13)2/h3-9H,10H2,1-2H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOHDRFMISVYLKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=CC=CC=C3C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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